Cas no 1805422-42-7 (Methyl 2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805422-42-7
• MF: C₁₀H₉Cl₂F₂NO₂
• MW: 284.086767911911
• CID: 4807475
• Update Time: 2025-06-20

Methyl 2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H9Cl2F2NO2/c1-17-7(16)3-6-2-5(4-11)8(10(13)14)9(12)15-6/h2,10H,3-4H2,1H3
• InChI Key： HSZVAYGAQYCCKI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(CCl)=CC(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate

Methyl 2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805422-42-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate, identified by its CAS number 1805422-42-7, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with chloro, chloromethyl, and difluoromethyl groups, as well as an acetyl ester moiety, serves as a crucial building block in the synthesis of various bioactive molecules.

The structural features of Methyl 2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate make it an attractive candidate for further functionalization. The presence of multiple reactive sites, including the chloromethyl group and the difluoromethyl substituent, allows for diverse chemical transformations that can lead to the development of novel therapeutic agents. Specifically, the chloromethyl group is particularly useful for forming carbon-carbon bonds through reactions such as nucleophilic addition, while the difluoromethyl group can enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a growing interest in the use of heterocyclic compounds like pyridines in drug discovery due to their prevalence in biologically active molecules. Methyl 2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate exemplifies this trend, as it has been employed in the synthesis of several promising drug candidates. For instance, researchers have utilized this intermediate to develop inhibitors targeting various disease pathways, including oncology and inflammatory disorders.

One notable application of Methyl 2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling and are often implicated in diseases such as cancer. By modifying the pyridine core with functional groups that enhance binding to specific kinase domains, researchers can develop highly selective inhibitors. The acetyl ester group in Methyl 2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate provides a handle for further derivatization, allowing for the fine-tuning of pharmacokinetic properties.

Another area where this compound has shown promise is in the development of antiviral agents. The structural motif of Methyl 2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate has been incorporated into molecules designed to inhibit viral replication. The chloromethyl and difluoromethyl groups contribute to the overall potency and selectivity of these antiviral compounds by interacting with critical residues in viral enzymes. Recent studies have demonstrated that derivatives of this intermediate can effectively disrupt viral life cycles without significant toxicity to host cells.

The synthetic utility of Methyl 2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate extends beyond its applications in drug discovery. It serves as a valuable tool for chemists interested in exploring new synthetic methodologies. For example, the compound has been used to develop novel catalytic systems that facilitate cross-coupling reactions, which are essential for constructing complex molecular architectures. These advances in synthetic chemistry not only enhance the efficiency of drug development but also open up new possibilities for creating innovative therapeutic strategies.

Advances in computational chemistry have further highlighted the importance of Methyl 2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate. Molecular modeling studies have revealed insights into how different substituents on the pyridine ring influence binding affinity and metabolic stability. These insights are crucial for designing molecules with improved pharmacological properties. By leveraging computational tools alongside traditional synthetic approaches, researchers can accelerate the discovery and optimization of new drug candidates.

The future prospects for Methyl 2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate are promising, given its broad applicability and versatility. As the demand for innovative pharmaceutical solutions continues to grow, compounds like this will play an increasingly important role in meeting global healthcare needs. Ongoing research efforts are focused on expanding the chemical space accessible through this intermediate, with an emphasis on developing more effective and safer therapeutic agents.

In conclusion, Methyl 2-chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805422-42-7) is a cornerstone compound in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for researchers working on next-generation drug candidates. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly remain at the forefront of medicinal chemistry innovation.